Cas no 2168950-71-6 (3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol)

• Product Name: 3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol
• CAS No: 2168950-71-6
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 6594941
• PubChem ID: 165529199
• Update Time: 2025-05-20

3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol
• 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propan-1-ol
• EN300-1459281
• 2168950-71-6

• Inchi： 1S/C14H29NO/c1-4-14(2,3)13-7-5-11(6-8-13)12(9-15)10-16/h11-13,16H,4-10,15H2,1-3H3
• InChI Key： QUVJTVNOZHKEHB-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol

3-Amino-2-4-(2-Methylbutan-2-yl)cyclohexylpropan-1-ol (CAS No. 2168950-71-6): A Comprehensive Overview

3-Amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol (CAS No. 2168950-71-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol is noteworthy for its cyclohexyl and amino functionalities, which contribute to its chemical stability and biological activity. The presence of a 2-methylbutan-2-yl substituent further enhances its lipophilicity, making it an attractive candidate for drug design and development.

Recent studies have focused on the pharmacological properties of 3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol. One notable area of research involves its potential as an analgesic agent. Preliminary in vitro and in vivo experiments have demonstrated that this compound exhibits potent analgesic effects, potentially through its interaction with specific pain receptors. These findings suggest that 3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol could be a valuable lead compound for the development of new pain management therapies.

In addition to its analgesic properties, 3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol has shown promise in neurodegenerative disease research. Studies have indicated that this compound may have neuroprotective effects, potentially due to its ability to modulate oxidative stress and inflammation. These properties make it a candidate for further investigation in the context of diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-amino-2-4-(2-methylbutan-2-yl)cyclohexylpropan-1-ol has been optimized through various methodologies, including transition metal-catalyzed reactions and stereoselective transformations. These advancements in synthetic chemistry have facilitated the production of high-purity compounds, essential for both academic research and industrial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-2-4-(2-methylbutan-2-y)cyclohexylpropan-l-oI. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings provide a strong foundation for advancing to more extensive clinical studies.

The potential applications of 3-amino--(methylbutan-y)cyclohexyIpropan-l-oI extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in the development of advanced polymers and coatings. Its unique chemical properties make it suitable for applications requiring high stability and durability.

In conclusion, 3-amino--(methylbutan-y)cyclohexyIpropan-l-oI (CAS No. 2168950--6) represents a multifaceted compound with significant potential in various scientific and industrial domains. Ongoing research continues to uncover new insights into its properties and applications, positioning it as a key player in the future of medicinal chemistry and materials science.